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Compound of Interest

Compound Name: Butoxyethoxydimethylsilane

Cat. No.: B092165

Butoxyethoxydimethylsilane: A Technical Guide
to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information and general
handling precautions for Butoxyethoxydimethylsilane. Specific and comprehensive safety
and toxicity data for this compound are not readily available in the public domain. Therefore,
this guide draws upon general knowledge of structurally related alkoxysilanes. All personnel
must exercise extreme caution and adhere to rigorous safety protocols when handling this
chemical. A thorough risk assessment should be conducted before any use.

Chemical Identification

Butoxyethoxydimethylsilane is identified by two CAS numbers. The available data on its
specific physical and chemical properties are limited.
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Identifier Value

Chemical Name Butoxyethoxydimethylsilane
CAS Number 764650-43-3

CAS Number 18246-71-4

Molecular Formula C8H2002Si

Hazard Identification and General Safety
Precautions

Due to the lack of a specific Safety Data Sheet (SDS), the hazard profile for
Butoxyethoxydimethylsilane must be inferred from the general properties of alkoxysilanes.
Alkoxysilanes are known to be irritants to the eyes, skin, and mucous membranes. Some may
also cause respiratory irritation.

General Handling Precautions for Alkoxysilanes:

» Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to prevent the
accumulation of vapors.

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a lab coat and other protective clothing as necessary to prevent
skin contact.

» Hygiene: Avoid eating, drinking, or smoking in areas where this chemical is handled. Wash
hands thoroughly after handling.

First Aid Measures

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b092165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The following are general first aid recommendations for exposure to alkoxysilanes and should

be adapted based on a specific risk assessment.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention if symptoms persist.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Storage and Handling

Proper storage and handling are crucial to minimize risks.
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Aspect Precaution

Store in a tightly closed container in a cool, dry,

and well-ventilated area. Keep away from

Storage ] ) ) ]
incompatible materials such as strong acids,
bases, and oxidizing agents.

Avoid contact with skin, eyes, and clothing.
] Avoid breathing vapor or mist. Use only non-

Handling

sparking tools and take precautionary measures

against static discharge.

Experimental Protocols

Detailed experimental protocols involving Butoxyethoxydimethylsilane are not available in
the public domain. Researchers must develop their own protocols based on the specific
application, incorporating the general safety and handling precautions outlined in this guide.

Workflow for Handling Chemicals with Limited
Safety Data

The following diagram illustrates a logical workflow for handling a chemical, such as
Butoxyethoxydimethylsilane, for which detailed safety information is not available.
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Preparation Phase

Start: New Chemical Protocol

Gather Available Information
(CAS, Name, Structure)

:

Search for Specific SDS

lSDS Not Found

Identify and Research
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:

Conduct Risk Assessment
(Assume High Hazard)

H ing Phase Emergency Preparedness
- Utilize Engineering Controls Establish Emergency Plan

Select and Use Appropriate PPE (Fume Hood) (Spill, Exposure)
Follow Strict Handling Procedures Ensure First Aid Availability

:

Segregate and Dispose of Waste Properly

Click to download full resolution via product page

Workflow for Handling Chemicals with Limited Safety Information.

Signaling Pathways
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There is no information available in the public domain regarding the interaction of
Butoxyethoxydimethylsilane with any biological signaling pathways.

Conclusion

The publicly available information on the specific safety and handling of
Butoxyethoxydimethylsilane is scarce. Therefore, a cautious approach, based on the general
hazards of alkoxysilanes, is imperative. Researchers, scientists, and drug development
professionals must prioritize a thorough risk assessment and the implementation of stringent
safety protocols, including the use of appropriate personal protective equipment and
engineering controls, when working with this compound. The absence of data should be
interpreted as a signal for heightened caution, not as an indication of low toxicity.

 To cite this document: BenchChem. [Butoxyethoxydimethylsilane safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092165#butoxyethoxydimethylsilane-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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